5-Cyclopropoxypyridine-2,4-diamine

• Molecular Formula: C8H11N3O
• Molecular Weight: 165.19 g/mol
• IUPAC Name: 5-cyclopropyloxypyridine-2,4-diamine
• InChI: InChI=1S/C8H11N3O/c9-6-3-8(10)11-4-7(6)12-5-1-2-5/h3-5H,1-2H2,(H4,9,10,11)
• InChI Key: ZJJPFSNJUOCOPH-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=CN=C(C=C2N)N

Description

5-Cyclopropoxypyridine-2,4-diamine is a bicyclic aromatic compound featuring a pyridine core substituted with a cyclopropoxy group at the 5-position and amine groups at the 2- and 4-positions.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 5-Cyclopropoxypyridine-2,4-diamine typically involves the following steps:

Industrial Production Methods: Industrial production of 5-Cyclopropoxypyridine-2,4-diamine may involve optimized versions of the above synthetic routes, with a focus on maximizing yield and purity. This can include the use of continuous flow reactors, advanced purification techniques, and stringent quality control measures to ensure consistency and scalability.

Chemical Reactions Analysis

Types of Reactions: 5-Cyclopropoxypyridine-2,4-diamine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate, leading to the formation of corresponding N-oxides.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride to yield reduced derivatives.

Substitution: The amino groups can participate in substitution reactions with electrophiles, leading to the formation of substituted derivatives.

Common Reagents and Conditions:

Oxidation: Hydrogen peroxide, potassium permanganate; typically carried out in aqueous or organic solvents.

Reduction: Sodium borohydride, lithium aluminum hydride; reactions are usually performed in anhydrous solvents like tetrahydrofuran.

Substitution: Electrophiles such as alkyl halides or acyl chlorides; reactions are conducted under basic or acidic conditions depending on the nature of the electrophile.

Major Products:

Oxidation: N-oxides of 5-Cyclopropoxypyridine-2,4-diamine.

Reduction: Reduced derivatives with altered electronic properties.

Substitution: Substituted derivatives with various functional groups attached to the amino groups.

Scientific Research Applications

Chemistry: Used as a building block in the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential as a ligand in biochemical assays and as a probe for studying enzyme-substrate interactions.

Medicine: Explored for its potential as a therapeutic agent, particularly in the development of drugs targeting specific enzymes or receptors.

Industry: Utilized in the development of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 5-Cyclopropoxypyridine-2,4-diamine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound’s structure allows it to bind to active sites or allosteric sites, modulating the activity of the target protein. This can lead to various biological effects, including inhibition or activation of enzymatic activity, alteration of signal transduction pathways, and modulation of cellular processes.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Key Structural Analogues

The following compounds share functional or positional similarities with 5-cyclopropoxypyridine-2,4-diamine:

Compound Name	Substituent at 5-Position	Key Features	Reported Data
5-((Cyclohexylmethyl)amino)pyridine-2,4-dicarboxylate (19f)	Cyclohexylmethylamino	Carboxylate esters; moderate polarity	Melting point: 84–86°C; NMR: δ 1.15–1.85 (m, cyclohexyl), IR: 1720 cm⁻¹ (C=O)
5-((4-(Trifluoromethyl)benzyl)amino)pyridine-2,4-dicarboxylate (19g)	4-Trifluoromethylbenzylamino	Electron-withdrawing CF₃ group; enhanced lipophilicity	Melting point: 109–111°C; ¹⁹F NMR: δ -62.5 (s, CF₃)
6-Methylpyrido[2,3-f]pyrimidine-2,4-diamine (IC5)	Methyl	Bicyclic pyridopyrimidine core; planar structure for DNA intercalation	DNA intercalation comparable to Doxorubicin; antitumor potential
5-Cyclopropoxypyridine-2,4-diamine (Target Compound)	Cyclopropoxy	Ether linkage; strained cyclopropane ring; diamine H-bond donors	No direct biological data; inferred properties based on analogues

Comparative Analysis

Substituent Effects on Physicochemical Properties

• Polarity and Solubility :

• The carboxylate derivatives (19f, 19g) exhibit higher polarity due to ester/acid groups, whereas 5-cyclopropoxypyridine-2,4-diamine’s ether linkage and diamine groups may confer moderate solubility in polar solvents .
• The CF₃ group in 19g enhances lipophilicity, while the cyclopropoxy group in the target compound balances hydrophobicity and steric demand.
  • Thermal Stability :
• Carboxylic acid derivatives (e.g., 20f) decompose above 285°C, whereas ether-linked compounds like the target are expected to have lower thermal stability due to the labile cyclopropane ring .

Biological Activity

• DNA Intercalation :

• IC5 (pyridopyrimidine diamine) demonstrates DNA intercalation comparable to Doxorubicin, attributed to its planar bicyclic structure . Enzyme Inhibition:
• Carboxylate derivatives (19f, 19g) are designed for selective enzyme inhibition (e.g., kinases), leveraging their hydrogen-bonding carboxylates. The target compound’s diamine groups could mimic this behavior but lack the carboxylate’s charge complementarity .

Synthetic Accessibility Analogues like 19f and 19g are synthesized via nucleophilic substitution of 5-chloropyridine-2,4-dicarboxylate with amines . The target compound could follow a similar route, replacing the carboxylate with a cyclopropoxide nucleophile, though cyclopropanol’s reactivity may require optimized conditions (e.g., acid catalysis as in ) .